Cas no 860702-58-5 (5-Chloro-biphenyl-2-carbonitrile)
860702-58-5 structure
Product Name:5-Chloro-biphenyl-2-carbonitrile
CAS No:860702-58-5
MF:C13H8ClN
MW:213.662322044373
CID:2145058
Update Time:2023-08-04
5-Chloro-biphenyl-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
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- 5-chloro-biphenyl-2-carbonitrile
- 5-Chloro-biphenyl-2-carbonitrile
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- Inchi: 1S/C13H8ClN/c14-12-7-6-11(9-15)13(8-12)10-4-2-1-3-5-10/h1-8H
- InChI Key: ZNRDXFPNGUYHSG-UHFFFAOYSA-N
- SMILES: ClC1C=CC(C#N)=C(C=1)C1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 249
- XLogP3: 4.3
- Topological Polar Surface Area: 23.8
5-Chloro-biphenyl-2-carbonitrile Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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